Cas no 7763-70-4 (7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-)
![7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- structure](https://ossimg.kuujia.com/scimg/8000/7763-70-4x500.png)
7763-70-4 structure
Product Name:7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
CAS No:7763-70-4
MF:C8H12S2
MW:172.310879707336
CID:4184217
PubChem ID:22988818
Update Time:2025-04-24
7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
- 3-(2-Thiiranyl)-7-thiabicyclo[4.1.0]heptane
- SCHEMBL4618496
- 7763-70-4
- DTXSID801260700
-
- Inchi： 1S/C8H12S2/c1-2-6-7(10-6)3-5(1)8-4-9-8/h5-8H,1-4H2
- InChI Key： HOLSAWOGYGPVDZ-UHFFFAOYSA-N
- SMILES： S1C2CCC(C3CS3)CC12
Computed Properties
- Exact Mass: 172.03804273g/mol
- Monoisotopic Mass: 172.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.6Ų
7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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